Cas no 899990-08-0 (6-(4-ethoxyphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one)

• Product name: 6-(4-ethoxyphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one
• CAS No: 899990-08-0
• MF: C₂₄H₂₆N₄O₃
• MW: 418.488245487213
• CID: 5492162

6-(4-ethoxyphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-ethoxyphenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridazin-3-one
• 6-(4-ethoxyphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C24H26N4O3/c1-2-31-21-10-8-19(9-11-21)22-12-13-23(29)28(25-22)18-24(30)27-16-14-26(15-17-27)20-6-4-3-5-7-20/h3-13H,2,14-18H2,1H3
• InChI Key： NIZRULYIZUSNGG-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(=O)N2CCN(C3=CC=CC=C3)CC2)N=C(C2=CC=C(OCC)C=C2)C=C1

Additional information on 6-(4-ethoxyphenyl)-2-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydropyridazin-3-one

6-(4-Ethoxyphenyl)-2-2-Oxo-2-(4-Phenylpiperazin-1-Yl)Ethyl-2,3-Dihydropyridazin-3-One: A Comprehensive Overview

6-(4-Ethoxyphenyl)-2,3-dihydropyridazin-3-one, also known by its CAS number 899990-08-0, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of therapies targeting various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The molecular structure of this compound is characterized by a dihydropyridazine ring system, which serves as a central scaffold. The presence of a 4-Ethoxyphenyl group and a 4-PHENYLPIPERAZINYL substituent introduces significant functional diversity. These groups not only enhance the compound's stability but also contribute to its ability to interact with biological targets. The oxo group further adds to the compound's reactivity, making it a versatile molecule for various chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and catalytic processes to achieve high yields and purity. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction times while maintaining product quality. These methods have paved the way for large-scale production, making this compound more accessible for preclinical studies.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects against several enzymes associated with disease pathways. For instance, studies have shown that it can inhibit kinases involved in cancer cell proliferation and survival. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its potential as a therapeutic agent for conditions like arthritis and cardiovascular diseases.

The structural versatility of this compound allows for further modification to enhance its bioavailability and efficacy. Researchers are actively exploring the addition of various functional groups to improve solubility and permeability. These efforts are supported by computational modeling techniques, which predict the impact of structural changes on the compound's pharmacokinetic properties.

In conclusion, CAS No 899990-08-0, or 6-(4-Ethoxyphenyl)-2,3-dihydropyridazin-3-one, represents a promising lead compound in drug discovery. Its unique structure, combined with recent advancements in synthesis and pharmacological studies, positions it as a valuable tool in addressing unmet medical needs. Continued research into its mechanisms of action and optimization strategies will undoubtedly unlock its full therapeutic potential.